![molecular formula C5H10O3 B6241929 [2-(hydroxymethyl)oxetan-2-yl]methanol CAS No. 1195612-85-1](/img/no-structure.png)
[2-(hydroxymethyl)oxetan-2-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Hydroxymethyl)oxetan-2-yl]methanol, also known as 2-HMOM, is a novel small molecule compound that has been studied for its potential applications in the field of biochemistry and physiology. 2-HMOM is a derivative of oxetane and has a unique structure that contains both hydroxymethyl and oxetan-2-yl moieties. It has been studied for its ability to modulate the activity of various enzymes, proteins, and other biomolecules.
Scientific Research Applications
[2-(hydroxymethyl)oxetan-2-yl]methanol has been studied for its potential applications in biochemistry and physiology. It has been shown to modulate the activity of various enzymes, proteins, and other biomolecules. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been studied for its ability to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules.
Mechanism of Action
[2-(hydroxymethyl)oxetan-2-yl]methanol is believed to modulate the activity of enzymes, proteins, and other biomolecules through its interaction with the active sites of these molecules. It is believed that this compound binds to the active site of the enzyme, protein, or other biomolecule, and inhibits its activity. In addition, this compound may also interact with other molecules in the cell, such as proteins or lipids, to further modulate the activity of the target molecules.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to modulate the activity of various enzymes, proteins, and other biomolecules, which can affect the production or breakdown of various biomolecules in the body. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been studied for its ability to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules.
Advantages and Limitations for Lab Experiments
[2-(hydroxymethyl)oxetan-2-yl]methanol has several advantages for use in laboratory experiments. It is relatively stable in solution and has a low toxicity profile. In addition, this compound is relatively easy to synthesize and can be used in a variety of experiments. However, it is important to note that this compound has some limitations for use in laboratory experiments. For example, it is not very soluble in water and is not very stable in the presence of light or heat.
Future Directions
There are several potential future directions for the study of [2-(hydroxymethyl)oxetan-2-yl]methanol. One potential direction is to further investigate its potential applications in biochemistry and physiology. This could include studying its ability to modulate the activity of various enzymes, proteins, and other biomolecules, as well as its potential effects on biochemical and physiological processes. In addition, further research could be conducted to investigate the potential therapeutic applications of this compound. Finally, further research could be conducted to investigate its potential industrial applications, such as its use as a catalyst or its use in the production of various chemicals.
Synthesis Methods
[2-(hydroxymethyl)oxetan-2-yl]methanol can be synthesized through a two-step process. The first step involves the condensation of 2-hydroxymethyl-oxetan-2-ol and methanol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The second step involves the addition of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to the reaction mixture. The resulting product is this compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for [2-(hydroxymethyl)oxetan-2-yl]methanol involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1,3-propanediol", "paraformaldehyde", "sodium hydroxide", "tetrahydrofuran", "acetic acid", "hydrochloric acid", "sodium chloride", "magnesium sulfate", "sodium bicarbonate" ], "Reaction": [ "Step 1: Paraformaldehyde is reacted with 2-methyl-1,3-propanediol in the presence of sodium hydroxide to form 2-(hydroxymethyl)oxetan-2-ol.", "Step 2: The oxetane ring is opened by treatment with hydrochloric acid in tetrahydrofuran to form 2-(chloromethyl)propan-1,3-diol.", "Step 3: The resulting chloromethyl compound is then reacted with sodium bicarbonate in tetrahydrofuran to form the corresponding alcohol, [2-(chloromethyl)propan-1,3-diol]methanol.", "Step 4: The final step involves the reduction of the chloromethyl group to a hydroxymethyl group using magnesium sulfate and acetic acid to yield the target compound, [2-(hydroxymethyl)oxetan-2-yl]methanol." ] } | |
CAS RN |
1195612-85-1 |
Molecular Formula |
C5H10O3 |
Molecular Weight |
118.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.